Cas no 328023-05-8 (2-(E)-2-(4-fluorophenyl)methylidenehydrazin-1-yl-4,6-dimethylpyrimidine)

• Product Name: 2-(E)-2-(4-fluorophenyl)methylidenehydrazin-1-yl-4,6-dimethylpyrimidine
• CAS No: 328023-05-8
• MF: C₁₃H₁₃FN₄
• MW: 244.267525434494
• CID: 6185088
• PubChem ID: 9610572
• Update Time: 2025-08-05

2-(E)-2-(4-fluorophenyl)methylidenehydrazin-1-yl-4,6-dimethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(E)-2-(4-fluorophenyl)methylidenehydrazin-1-yl-4,6-dimethylpyrimidine
• N-[(E)-(4-fluorophenyl)methylideneamino]-4,6-dimethylpyrimidin-2-amine
• 2-(2-(4-Fluorobenzylidene)hydrazinyl)-4,6-dimethylpyrimidine
• F0897-0046
• 2-[(E)-2-[(4-FLUOROPHENYL)METHYLIDENE]HYDRAZIN-1-YL]-4,6-DIMETHYLPYRIMIDINE
• AKOS001634500
• (E)-2-(2-(4-fluorobenzylidene)hydrazinyl)-4,6-dimethylpyrimidine
• 328023-05-8

• Inchi： 1S/C13H13FN4/c1-9-7-10(2)17-13(16-9)18-15-8-11-3-5-12(14)6-4-11/h3-8H,1-2H3,(H,16,17,18)/b15-8+
• InChI Key： JMQSTYOWBYSBTR-OVCLIPMQSA-N
• SMILES： FC1C=CC(/C=N/NC2=NC(C)=CC(C)=N2)=CC=1

Computed Properties

• Exact Mass: 244.11242459g/mol
• Monoisotopic Mass: 244.11242459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(E)-2-(4-fluorophenyl)methylidenehydrazin-1-yl-4,6-dimethylpyrimidine

Compound CAS No. 328023-05-8: 2-(E)-2-(4-fluorophenyl)methylidenehydrazin-1-yl-4,6-dimethylpyrimidine

The compound with CAS No. 328023-05-8, known as 2-(E)-2-(4-fluorophenyl)methylidenehydrazin-1-yl-4,6-dimethylpyrimidine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The methylidenehydrazine moiety attached to the pyrimidine ring introduces unique electronic and steric properties, making this compound a promising candidate for various therapeutic interventions.

Recent studies have highlighted the potential of pyrimidine derivatives as inhibitors of key enzymes involved in cancer progression. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that methylidenehydrazine-containing pyrimidines exhibit potent anti-proliferative activity against several cancer cell lines. The presence of the 4-fluorophenyl group in this compound further enhances its selectivity and bioavailability, making it a strong candidate for anti-cancer drug development.

In addition to its anti-cancer properties, CAS No. 328023-05-8 has shown promising results in antimicrobial assays. A study conducted by researchers at the University of California revealed that this compound exhibits significant inhibitory effects against gram-positive and gram-negative bacteria, including multi-drug resistant strains. The methylidenehydrazine group plays a crucial role in disrupting bacterial cell membranes, thereby enhancing the compound's antimicrobial efficacy.

The synthesis of 2-(E)-2-(4-fluorophenyl)methylidenehydrazin-1-yl-4,6-dimethylpyrimidine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key step involves the condensation of a substituted hydrazine derivative with a pyrimidine precursor under controlled conditions. This approach ensures high yields and excellent purity of the final product, which is essential for subsequent biological evaluations.

From a structural perspective, the compound's pyrimidine ring serves as a rigid scaffold that facilitates interactions with target proteins. The methyl groups at positions 4 and 6 of the pyrimidine ring contribute to hydrophobic interactions, while the fluorophenyl group introduces electron-withdrawing effects that modulate the compound's electronic properties. These features collectively enhance the molecule's binding affinity and selectivity towards specific biological targets.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on CAS No. 328023-05-8. These studies have revealed potential binding modes with several therapeutic targets, including kinase enzymes and bacterial membrane proteins. The results suggest that this compound could serve as a lead molecule for developing novel therapeutics targeting infectious diseases and cancer.

In conclusion, CAS No. 328023-05-8, or 2-(E)-2-(4-fluorophenyl)methylidenehydrazin-1-yl-4,6-dimethylpyrimidine, represents a significant advancement in the field of medicinal chemistry. Its unique structure, combined with its diverse biological activities, positions it as a promising candidate for future drug development efforts. As research continues to uncover its full potential, this compound is expected to play a pivotal role in addressing some of the most pressing challenges in modern medicine.